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For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Phenolic Building
Block

2-(Hydroxymethyl)-4,6-dimethylphenol, also known by its synonym 2,4-Dimethyl-6-
hydroxymethylphenol, is a substituted phenolic compound with significant potential as a
versatile building block in organic synthesis. Its unique structure, featuring a reactive
hydroxymethyl group ortho to the phenolic hydroxyl and two activating methyl groups on the
aromatic ring, makes it a valuable intermediate for the synthesis of more complex molecules.
This guide provides an in-depth analysis of its chemical and physical properties, a detailed
synthesis protocol, insights into its reactivity, and a discussion of its potential applications,
particularly in the realm of drug discovery and materials science. The strategic placement of its
functional groups allows for a range of chemical transformations, opening avenues for the
creation of novel compounds with tailored properties.
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Physicochemical Properties and Identification

Precise characterization is fundamental to the successful application of any chemical
compound. This section outlines the key identifiers and physical constants for 2-
(Hydroxymethyl)-4,6-dimethylphenol.

Chemical Identification and Synonyms:
¢ |I[UPAC Name: 2-(Hydroxymethyl)-4,6-dimethylphenol
e CAS Number: 4397-13-1

e Synonyms: 2,4-Dimethyl-6-hydroxymethylphenol, 2-Oxy-3,5-dimethylbenzylalkohol, 3,5-
Dimethyl-2-hydroxybenzyl alcohol, 6-(hydroxymethyl)-2,4-dimethylphenol[1]

Structural and Molecular Data:

Property Value Source
Molecular Formula CoH1202 [2]
Molecular Weight 152.19 g/mol [2]

While specific experimental data for the melting point, boiling point, and solubility of 2-
(Hydroxymethyl)-4,6-dimethylphenol (CAS 4397-13-1) are not readily available in the cited
literature, the properties of its precursor, 2,4-dimethylphenol, are provided below for context. It
is important to note that the addition of the hydroxymethyl group will alter these properties.

Physical Constants of the Precursor, 2,4-Dimethylphenol (CAS 105-67-9):
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Property Value Source
Melting Point 22-23 °C [3]
Boiling Point 211-212 °C [4]
Density 1.011 g/mL at 25 °C [3]
Solubility in Water 5.0 g/L [4]

Colorless to yellow liquid or
Appearance . [4]
needle-like crystals

Synthesis of 2-(Hydroxymethyl)-4,6-dimethylphenol:
A Detailed Protocol

The synthesis of 2-(Hydroxymethyl)-4,6-dimethylphenol is typically achieved through the
hydroxymethylation of 2,4-dimethylphenol with formaldehyde under basic conditions. The
following protocol is adapted from established procedures.[1]

Reaction Scheme:

2,4-Dimethylphenol

I + NaOH, H20

| 50°C —» 2-(Hydroxymethyl)-4,6-dimethylphenol

Formaldehyde

Click to download full resolution via product page
Caption: Synthesis of 2-(Hydroxymethyl)-4,6-dimethylphenol.
Materials and Equipment:
e 2,4-Dimethylphenol (36.6 g, 0.3 mol)

e 38% Formaldehyde solution (32.0 g, 0.4 mol)
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e Sodium hydroxide (14 g, 0.35 mol)
e Water (100 mL)

e Methylene chloride

e Hexane

o Toluene

o Carbon dioxide (dry ice)

» Reaction flask with stirring mechanism and heating mantle
« Filtration apparatus

e Separatory funnel

e Rotary evaporator

Step-by-Step Protocol:

o Reaction Setup: In a suitable reaction flask, dissolve 36.6 g of 2,4-dimethylphenol and 14 g
of sodium hydroxide in 100 mL of water with stirring.

» Addition of Formaldehyde: To the stirred solution, add 32.0 g of a 38% formaldehyde
solution.

e Heating: Heat the reaction mixture to 50°C and maintain this temperature for 4 to 5 hours.

» Precipitation of the Salt: After the reaction is complete, cool the mixture and add solid sodium
hydroxide to precipitate the sodium salt of the product.

« Isolation of the Salt: Collect the solid salt by filtration.

¢ Neutralization: Dissolve the collected solid in water and neutralize the solution with carbon
dioxide (dry ice).

o Extraction: Extract the resulting mixture with methylene chloride.
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o Work-up: Separate the organic layer, dry it over a suitable drying agent (e.g., anhydrous
sodium sulfate), and evaporate the solvent to yield a light brown solid.

 Purification: Wash the solid with hexane containing a small amount of toluene to afford a tan
solid product.

Chemical Reactivity and Mechanistic Insights

The reactivity of 2-(Hydroxymethyl)-4,6-dimethylphenol is governed by the interplay of its
three key functional moieties: the phenolic hydroxyl group, the benzylic hydroxymethyl group,
and the electron-donating methyl groups.[5]

» Phenolic Hydroxyl Group: This group is acidic and activates the aromatic ring towards
electrophilic substitution, directing incoming electrophiles to the remaining ortho and para
positions.

o Hydroxymethyl Group: As a primary alcohol, this group can undergo a variety of
transformations, making it a key handle for molecular elaboration.[S] Common reactions
include:

o Oxidation: The hydroxymethyl group can be oxidized to an aldehyde (formyl group) or a
carboxylic acid, providing a gateway to a wide range of other functional groups.

o Esterification: Reaction with carboxylic acids or their derivatives yields esters.
o Substitution: The hydroxyl group can be replaced by halogens or other nucleophiles.

o Condensation: Under certain conditions, it can condense with other phenols to form
polymeric resins.
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Oxidation 3,5-Dimethyl-2-hydroxybenzaldehyde | Further Oxidation 3,5-Dimethyl-2-hydroxybenzoic acid

ESteriication

2-(Hydroxymethyl)-4,6-dimethylphenol |—————————® Ester Derivative

Y

Halogenated Derivative

Substitution
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Caption: Key reactions of the hydroxymethyl group.

Applications in Research and Drug Development

Substituted phenols are a recurring motif in pharmaceuticals and serve as important precursors
in drug synthesis.[6] The introduction of a hydroxymethyl group can enhance the
pharmacokinetic and pharmacodynamic properties of a lead compound.[7]

Potential Applications:

e Intermediate in Multi-Step Synthesis: Due to its versatile reactivity, 2-(Hydroxymethyl)-4,6-
dimethylphenol is an excellent starting material for the synthesis of more complex
molecules with potential biological activity.

» Development of Novel Antioxidants: The phenolic structure is a well-known scaffold for
antioxidants.[8] Further modification of this molecule could lead to the development of novel
and potent antioxidants.

» Scaffold for Bioactive Compounds: The hydroxymethyl group can act as a pharmacophore,
enabling interactions with biological targets.[7] Its presence can also improve the water
solubility of poorly soluble drug candidates.[7] Phenolic compounds, in general, exhibit a
wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer
properties.[9][10]

o Monomer for Specialty Polymers: Hydroxymethylated phenols are used in the production of
phenolic resins. The specific substitution pattern of this molecule could be exploited to create
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polymers with unique properties.

Safety and Handling

While a specific safety data sheet for 2-(Hydroxymethyl)-4,6-dimethylphenol is not readily
available, the safety precautions for its precursors, 2,4-dimethylphenol and 2,6-dimethylphenoal,
should be considered as a baseline for handling. These compounds are generally toxic if
swallowed or in contact with skin and can cause severe skin burns and eye damage.[11][12]
[13]

General Safety Recommendations:
» Handle in a well-ventilated area, preferably in a fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

¢ Avoid breathing dust, fumes, or vapors.
e Wash hands thoroughly after handling.

» Store in a tightly closed container in a cool, dry place.

Conclusion

2-(Hydroxymethyl)-4,6-dimethylphenol is a valuable chemical intermediate with significant
potential for a variety of applications, from the synthesis of novel bioactive molecules to the
development of advanced materials. Its straightforward synthesis and the versatile reactivity of
its functional groups make it an attractive tool for researchers and synthetic chemists. Further
investigation into the properties and applications of this compound is warranted to fully unlock
its potential in drug development and other scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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